Cas no 2320142-54-7 (3-{1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline)

• Product Name: 3-{1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline
• CAS No: 2320142-54-7
• MF: C₂₀H₂₇N₅O
• MW: 353.461283922195
• CID: 5327428
• Update Time: 2025-07-09

3-{1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline Chemical and Physical Properties

Names and Identifiers

• 3-((1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-yl)methoxy)-5,6,7,8-tetrahydrocinnoline
• 3-[[1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-yl]methoxy]-5,6,7,8-tetrahydrocinnoline
• 3-{1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline

• Inchi： 1S/C20H27N5O/c1-14-11-15(2)22-20(21-14)25-9-7-16(8-10-25)13-26-19-12-17-5-3-4-6-18(17)23-24-19/h11-12,16H,3-10,13H2,1-2H3
• InChI Key： OJKPJECVLQLFEX-UHFFFAOYSA-N
• SMILES： O(C1=CC2=C(CCCC2)N=N1)CC1CCN(C2N=C(C)C=C(C)N=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 432
• XLogP3: 3.4
• Topological Polar Surface Area: 64

Additional information on 3-{1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline

3-{1-(4,6-Dimethylpyrimidin-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline: A Comprehensive Overview

The compound 3-{1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline, with the CAS number 2320142-54-7, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure and potential applications in drug development. The molecule consists of a 5,6,7,8-tetrahydrocinnoline core, which is a bicyclic structure with two aromatic rings fused together. Attached to this core is a piperidine ring substituted with a 4,6-dimethylpyrimidine group via a methoxy linkage.

The synthesis of this compound involves a series of carefully designed multi-step reactions. Researchers have employed various strategies to construct the tetrahydrocinnoline framework, including cyclization reactions and coupling techniques. The incorporation of the piperidine and pyrimidine moieties requires precise control over reaction conditions to ensure high yields and optimal stereochemistry. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of constructing such complex molecules.

From a pharmacological perspective, this compound exhibits interesting biological activities. Studies have shown that it possesses potent inhibitory effects on certain enzymes and receptors, making it a promising candidate for drug development. For instance, research has demonstrated its ability to modulate kinase activity, which is crucial in various disease states such as cancer and inflammatory disorders. The presence of the pyrimidine group is particularly significant as it contributes to the molecule's ability to interact with protein targets through hydrogen bonding and hydrophobic interactions.

The structural features of this compound also make it an attractive scaffold for further chemical modifications. By altering substituents on the pyrimidine or piperidine rings, researchers can explore a wide range of biological activities and optimize the molecule's pharmacokinetic properties. Recent studies have focused on improving the compound's bioavailability and reducing potential off-target effects through rational drug design.

In terms of applications, this compound holds potential in several therapeutic areas. Its ability to target specific signaling pathways makes it a candidate for anti-cancer therapies. Additionally, its modulatory effects on inflammatory mediators suggest its utility in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to further evaluate its therapeutic potential.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Research into its stability under various environmental conditions has revealed that it undergoes slow degradation under aerobic conditions but can be more rapidly metabolized in the presence of microbial communities. These findings are critical for ensuring sustainable practices in chemical manufacturing and disposal.

In conclusion, the compound 3-{1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline represents a fascinating example of modern organic chemistry's capabilities. Its intricate structure and diverse biological activities make it a valuable tool for advancing drug discovery and development efforts. As research continues to uncover new insights into its properties and applications, this compound stands at the forefront of scientific innovation.